Cas no 301818-29-1 (N-(3-methylphenyl)-6-nitro-2-oxo-2H-chromene-3-carboxamide)

• Product Name: N-(3-methylphenyl)-6-nitro-2-oxo-2H-chromene-3-carboxamide
• CAS No: 301818-29-1
• MF: C₁₇H₁₂N₂O₅
• MW: 324.28758430481
• CID: 6310763
• PubChem ID: 747794
• Update Time: 2025-05-20

N-(3-methylphenyl)-6-nitro-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methylphenyl)-6-nitro-2-oxo-2H-chromene-3-carboxamide
• 6-nitro-2-oxo-N-(m-tolyl)-2H-chromene-3-carboxamide
• 301818-29-1
• AKOS000511693
• Oprea1_558214
• F0341-0336
• BDBM50016114
• SR-01000400257-1
• N-(3-methylphenyl)-6-nitro-2-oxochromene-3-carboxamide
• Oprea1_731360
• SR-01000400257
• CHEMBL3261209
• EU-0034871

• Inchi： 1S/C17H12N2O5/c1-10-3-2-4-12(7-10)18-16(20)14-9-11-8-13(19(22)23)5-6-15(11)24-17(14)21/h2-9H,1H3,(H,18,20)
• InChI Key： ZMPAJQFBLHHVAL-UHFFFAOYSA-N
• SMILES： O1C(C(C(NC2=CC=CC(C)=C2)=O)=CC2C=C(C=CC1=2)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 324.07462149g/mol
• Monoisotopic Mass: 324.07462149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-methylphenyl)-6-nitro-2-oxo-2H-chromene-3-carboxamide

N-(3-methylphenyl)-6-nitro-2-oxo-2H-chromene-3-carboxamide: A Comprehensive Overview

N-(3-methylphenyl)-6-nitro-2-oxo-2H-chromene-3-carboxamide, identified by the CAS number 301818-29-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of chromenes, which are aromatic heterocycles with a benzopyran structure. The chromene core of this molecule is further substituted with a nitro group at the 6-position and a carboxamide group at the 3-position, along with a methylphenyl substituent attached to the nitrogen atom of the carboxamide. These structural features contribute to its unique chemical properties and potential applications.

The synthesis of N-(3-methylphenyl)-6-nitro-2-oxo-2H-chromene-3-carboxamide involves a series of well-established organic reactions, including nitration, amidation, and cyclization processes. Recent advancements in synthetic methodologies have enabled the efficient construction of chromene derivatives, making this compound more accessible for research purposes. The nitro group in the molecule is particularly noteworthy as it can participate in various redox reactions, potentially leading to bioactive intermediates or products.

Recent studies have highlighted the potential of N-(3-methylphenyl)-6-nitro-2-oxo-2H-chromene-3-carboxamide as a precursor for drug development. Chromenes are known for their ability to modulate cellular signaling pathways, and this compound has shown promise in preliminary assays targeting specific enzymes and receptors. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits selective inhibition against certain kinases involved in cancer progression. The methylphenyl substituent enhances lipophilicity, which may improve drug absorption and bioavailability.

In addition to its pharmacological applications, N-(3-methylphenyl)-6-nitro-2-oxo-2H-chromene-3-carboxamide has been explored for its photochemical properties. The chromene system is known to exhibit strong UV absorption, making it a candidate for use in photoprotective agents or materials science applications. Recent investigations into its photochemical stability under various conditions have revealed its potential as a stabilizer in polymer formulations exposed to sunlight.

The structural versatility of N-(3-methylphenyl)-6-nitro-2-oxo-2H-chromene-3-carboxamide also makes it an attractive scaffold for further chemical modifications. Researchers have employed this compound as a starting material for synthesizing more complex molecules with enhanced biological activities. For example, through nitro reduction or substitution reactions, derivatives with improved pharmacokinetic profiles have been developed.

From an analytical standpoint, the characterization of N-(3-methylphenyl)-6-nitro-2 oxo 2H chromene 3 carboxamide has been achieved using advanced spectroscopic techniques such as NMR, IR, and MS. These studies have provided insights into its molecular conformation and intermolecular interactions, which are critical for understanding its behavior in different environments.

In conclusion, N-(3-methylphenyl)-6-nitro 2 oxo 2H chromene 3 carboxamide (CAS No: 301818 29 1) stands out as a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure and reactivity make it an invaluable tool for researchers exploring new drug candidates or advanced materials. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in future scientific advancements.